Cas no 307964-33-6 (1-Hexanol, 3-mercapto-3-methyl-, (3S)-)

• Product Name: 1-Hexanol, 3-mercapto-3-methyl-, (3S)-
• CAS No: 307964-33-6
• MF: C₇H₁₆OS
• MW: 148.266341209412
• CID: 1447715
• PubChem ID: 10130039
• Update Time: 2025-04-20

1-Hexanol, 3-mercapto-3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 3-mercapto-3-methyl-, (3S)-
• (3S)-3-methyl-3-sulfanylhexan-1-ol
• CHEBI:146780
• 3-methyl-3-sulfanylhexanol
• 3-Mercapto-3-methyl hexan-1-ol
• 1-Hexanol, 3-mercapto-3-methyl-
• 307964-23-4
• (rac)-3-mercapto-3-methyl-hexan-1-ol
• 3M3SH
• 3-mercapto-3-methylhexan-1-ol
• 3-MERCAPTO-3-METHYL-1-HEXANOL
• 3-methyl-3-sulfanylhexan-1-ol
• 3-methyl-3-sulfanyl-1-hexanol
• 3-methyl-3-sulphanylhexan-1-ol
• MFCD08741457
• SCHEMBL333113
• DTXSID90435943
• 3-Mercapto-3-methyl-1-hexanol; 3-Mercapto-3-methylhexan-1-ol; 3-Methyl-3-mercapto-1-hexanol; 3-Methyl-3-sulfanyl-1-hexanol;
• 3-methyl-3-sulfanyl-hexan-1-ol
• 307964-33-6
• 3-methyl-3-mercaptohexan-1-ol
• AKOS006291546

• Inchi： 1S/C7H16OS/c1-3-4-7(2,9)5-6-8/h8-9H,3-6H2,1-2H3
• InChI Key： PSALIMFZUGITJC-UHFFFAOYSA-N
• SMILES： CCCC(CCO)(S)C

Computed Properties

• Exact Mass: 148.09228
• Monoisotopic Mass: 148.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols